Cas no 187401-63-4 (7,8-Dimethylquinoline-2-carbaldehyde)

• Product Name: 7,8-Dimethylquinoline-2-carbaldehyde
• CAS No: 187401-63-4
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 5743173
• PubChem ID: 22493564
• Update Time: 2026-03-11

7,8-Dimethylquinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• CS-0449355
• 187401-63-4
• SB68216
• SCHEMBL6177928
• 7,8-dimethylquinoline-2-carbaldehyde
• 7,8-Dimethylquinoline-2-carbaldehyde

• Inchi： 1S/C12H11NO/c1-8-3-4-10-5-6-11(7-14)13-12(10)9(8)2/h3-7H,1-2H3
• InChI Key： JPPFBZRLYDQXKY-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C2C=CC(C)=C(C)C2=N1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 7,8-Dimethylquinoline-2-carbaldehyde

Introduction to 7,8-Dimethylquinoline-2-carbaldehyde (CAS No. 187401-63-4)

7,8-Dimethylquinoline-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 187401-63-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the quinoline derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of a formyl group at the 2-position and methyl substituents at the 7- and 8-positions imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 7,8-Dimethylquinoline-2-carbaldehyde features a fused benzene and pyridine ring system, which is a hallmark of quinoline derivatives. The formyl group (CHO) at the 2-position enhances its electrophilicity, facilitating reactions such as condensation, oxidation, and reduction. This characteristic makes it particularly useful in constructing more intricate molecular frameworks through various organic transformations. Additionally, the methyl groups at the 7- and 8-positions contribute to steric hindrance and electronic effects that can influence the compound's reactivity and selectivity in synthetic pathways.

In recent years, 7,8-Dimethylquinoline-2-carbaldehyde has been extensively studied for its potential applications in drug discovery and medicinal chemistry. Quinoline derivatives have a long history of use in pharmaceuticals, with several well-known drugs derived from this scaffold exhibiting antimicrobial, antimalarial, and anticancer properties. The specific modifications present in 7,8-Dimethylquinoline-2-carbaldehyde, such as the formyl group and methyl substituents, make it a promising candidate for further derivatization to develop novel therapeutic agents.

One of the most compelling aspects of 7,8-Dimethylquinoline-2-carbaldehyde is its role as a key intermediate in the synthesis of biologically active compounds. Researchers have leveraged its reactive formyl group to introduce various functional groups through condensation reactions with amines, alcohols, and other nucleophiles. These reactions can yield Schiff bases, imines, and other heterocyclic compounds that exhibit significant pharmacological activity. For instance, studies have shown that derivatives of quinoline can inhibit enzymes involved in cancer cell proliferation and angiogenesis.

The synthesis of 7,8-Dimethylquinoline-2-carbaldehyde typically involves multi-step organic transformations starting from readily available precursors such as 2-methylquinoline or its derivatives. Common synthetic routes include formylation reactions using reagents like Vilsmeier-Haack reagent or Pfitzinger reaction conditions. The choice of synthetic method depends on factors such as yield efficiency, purity requirements, and scalability. Advances in catalytic systems and green chemistry principles have also enabled more sustainable approaches to producing this compound without compromising on quality or performance.

Recent research has highlighted the pharmacological potential of 7,8-Dimethylquinoline-2-carbaldehyde and its derivatives. Studies have demonstrated that certain quinoline-based compounds can modulate signaling pathways associated with inflammation and neurodegeneration. For example, modifications at the 7- and 8-position can enhance binding affinity to specific protein targets while minimizing off-target effects. This has spurred interest in developing new quinoline derivatives as potential treatments for diseases such as Alzheimer's disease and rheumatoid arthritis.

The chemical reactivity of 7,8-Dimethylquinoline-2-carbaldehyde allows for diverse functionalization strategies that can be tailored to specific biological targets. For instance, palladium-catalyzed cross-coupling reactions enable the introduction of aryl or vinyl groups at various positions on the quinoline scaffold. These modifications can alter electronic properties and improve solubility or metabolic stability of the resulting compounds. Such flexibility is crucial for optimizing drug-like properties during lead optimization campaigns.

In conclusion,7,8-Dimethylquinoline-2-carbaldehyde (CAS No. 187401-63-4) represents a versatile building block with significant implications for pharmaceutical research and development. Its unique structural features combined with its reactivity make it an indispensable tool for synthetic chemists aiming to create novel therapeutic agents. As our understanding of molecular interactions continues to evolve,7,8-Dimethylquinoline-2-carbaldehyde will likely remain at the forefront of medicinal chemistry innovation.